Sodium Pyrophosphate
Sodium Pyrophosphate
Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995 °C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8 °C.
Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-).
See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ...
Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-).
See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7722-88-5
VCID:
VC21197930
InChI:
InChI=1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
SMILES:
[O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
H4NaO7P2
Molecular Weight:
200.96 g/mol
Sodium Pyrophosphate
CAS No.: 7722-88-5
Cat. No.: VC21197930
Molecular Formula: H4NaO7P2
Molecular Weight: 200.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995 °C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8 °C. Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-). See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ... |
|---|---|
| CAS No. | 7722-88-5 |
| Molecular Formula | H4NaO7P2 |
| Molecular Weight | 200.96 g/mol |
| IUPAC Name | tetrasodium;phosphonato phosphate |
| Standard InChI | InChI=1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6) |
| Standard InChI Key | MHXGNUVRVJWHJK-UHFFFAOYSA-N |
| SMILES | [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+] |
| Canonical SMILES | OP(=O)(O)OP(=O)(O)O.[Na] |
| Boiling Point | Decomposes (NIOSH, 2024) Decomposes |
| Colorform | CRYSTALS COLORLESS, TRANSPARENT CRYSTALS OR WHITE POWDER White powder or granules. |
| Melting Point | 1810 °F (NIOSH, 2024) 988 °C 1810 °F |
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